Cas no 58885-35-1 (L-Cysteine, S-(triphenylmethyl)-, methyl ester)

L-Cysteine, S-(triphenylmethyl)-, methyl ester structure
58885-35-1 structure
Product Name:L-Cysteine, S-(triphenylmethyl)-, methyl ester
CAS No:58885-35-1
MF:C23H23NO2S
MW:377.499224901199
CID:340531
PubChem ID:10429690
Update Time:2025-04-19

L-Cysteine, S-(triphenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, S-(triphenylmethyl)-, methyl ester
    • L-Cys(Trt)-OMe
    • SCHEMBL3439368
    • Methyl S-trityl-L-cysteinate
    • (2R)-2-Amino-3-tritylsulfanyl-propionic acid methyl ester
    • DXUZZMIANHJYIU-NRFANRHFSA-N
    • (R)-methyl 2-amino-3-(tritylthio)propanoate
    • 58885-35-1
    • BDBM23812
    • methyl (2R)-2-amino-3-[(triphenylmethyl)sulfanyl]propanoate
    • CHEMBL232728
    • H2N-Cys(Trt)-OMe
    • Inchi: 1S/C23H23NO2S/c1-26-22(25)21(24)17-27-23(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16,21H,17,24H2,1H3/t21-/m0/s1
    • InChI Key: DXUZZMIANHJYIU-NRFANRHFSA-N
    • SMILES: S(C[C@@H](C(=O)OC)N)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 377.14495015g/mol
  • Monoisotopic Mass: 377.14495015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 77.6Ų
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